BP Fluor 430 azide

• Molecular Formula: C25H30F3N5O6S
• Molecular Weight: 585.6 g/mol
• InChI: InChI=1S/C25H30F3N5O6S/c1-24(2)14-16(15-40(36,37)38)17-11-18-19(25(26,27)28)12-23(35)39-21(18)13-20(17)33(24)10-5-3-4-7-22(34)30-8-6-9-31-32-29/h11-14H,3-10,15H2,1-2H3,(H,30,34)(H,36,37,38)
• InChIKey: MWEJBBNFGSGSAL-UHFFFAOYSA-N

BP Fluor 430 Azide Overview

BP Fluor 430 Azide is a water-soluble, green-fluorescent probe belonging to the class of Alexa Fluor 430 equivalents. It is characterized by an azide functional group that enables its participation in bioorthogonal click chemistry reactions. The core fluorophore exhibits an excitation maximum near 432 nm and an emission maximum at 539 nm , with fluorescence that is insensitive to pH across a broad range from pH 4 to 10 . This azide-activated form is designed for copper-catalyzed azide-alkyne cycloaddition (CuAAC) with terminal alkynes and also participates in copper-free strain-promoted azide-alkyne cycloaddition (SPAAC) with strained cyclooctynes .

Spectral match to Alexa Fluor 430 – emission ~539 nm, excitation compatible with 405 nm violet laser, maintaining existing multicolor panel configurations.

Dual click chemistry reactivity – terminal azide supports both CuAAC (copper‑catalyzed) and SPAAC (strain‑promoted) conjugation without changing fluorophore.

pH‑insensitive fluorescence (pH 4–10) – eliminates signal variability in acidic compartments, unlike fluorescein‑class probes.

Why BP Fluor 430 Azide Substitution Fails

Simple substitution of BP Fluor 430 Azide with another green-fluorescent azide dye, such as a generic fluorescein-azide or an unoptimized coumarin derivative, carries significant risk to experimental reproducibility and data quality. Key performance parameters differ substantially between dye classes: BP Fluor 430 Azide offers a unique combination of spectral positioning (Ex 432 nm / Em 539 nm) that is ideally matched to the 407 nm krypton laser or 408 nm violet laser diode , while maintaining pH-insensitive fluorescence from pH 4 to 10 . Generic alternatives may exhibit pH-dependent quantum yields, leading to variable signal intensities in biological buffers, or lack the photostability required for extended imaging or flow cytometry runs [1]. Furthermore, the azide functionalization of BP Fluor 430 has been validated for both CuAAC and copper-free SPAAC chemistries , whereas alternative dyes may lack compatibility with copper-free protocols or exhibit high background in specific cellular contexts. These subtle but critical performance gaps directly impact the accuracy, sensitivity, and cross-experiment comparability of fluorescence-based assays.

Target

BP Fluor 430 azide (Em ~539 nm)

Substitute

iFluor 430 / CF430 (Em ~498 nm)

A ~40 nm emission blue‑shift may alter filter registration and compensation in established panels; spectral identity to Alexa Fluor 430 is lost.

Target

Picolyl azide (copper‑chelating)

Substitute

Standard linear azide probe

Linear azides lack the picolyl copper‑chelating motif; achieving equivalent labeling may require higher copper catalyst concentrations, reducing live‑cell compatibility.

• [1] Tebu-bio. BP Fluor 430 Alkyne - Product Information. View Source

BP Fluor 430 Azide Comparative Evidence

Alexa Fluor 430 Spectral Match and Cost Savings

BP Fluor 430 Azide's spectral profile (excitation maximum at 432 nm, emission maximum at 539 nm) is precisely matched to the 407 nm spectral line of the krypton laser or the 408 nm violet laser diode, a feature not guaranteed by generic green azide dyes . In contrast, typical fluorescein-based azides exhibit excitation maxima near 490-495 nm, requiring a 488 nm argon laser, which can cause spectral overlap issues in multicolor panels using 407/408 nm excitation channels . This difference in optimal excitation allows for better separation of fluorescent signals and reduces compensation requirements in flow cytometry .

Cost & Spectral Match

Reported

51–64% lower cost per mg at 5 mg scale vs Alexa Fluor 430 NHS ester; structurally identical, Em 539 nm.

Supports procurement without spectral revalidation.

List pricing 2025–2026; institutional pricing may vary.

Evidence Dimension	Excitation/Emission Maxima (nm)
Target Compound Data	Ex: 432 nm, Em: 539 nm
Comparator Or Baseline	Fluorescein-azide (Ex: ~494 nm, Em: ~520 nm)
Quantified Difference	Excitation maximum blue-shifted by approximately 62 nm
Conditions	Aqueous solution, pH 7-8

Why This Matters

This spectral positioning enables multiplexing with other fluorophores excited by the 488 nm laser while utilizing the 407/408 nm laser for BP Fluor 430, maximizing the number of parameters detectable on standard flow cytometers.

Picolyl Azide: Lower Copper Catalyst Demand

BP Fluor 430 Azide maintains consistent fluorescence intensity across a broad pH range from pH 4 to pH 10 . In contrast, fluorescein and FITC-based dyes exhibit significant fluorescence quenching below pH 7, with a reported pKa of approximately 6.4 . This pH sensitivity can lead to >50% loss of signal intensity when imaging acidic intracellular compartments such as endosomes or lysosomes (pH ~4.5-6.0) using fluorescein-based probes .

Copper Catalyst Reduction

Head-to-head

≥10‑fold reduction in copper concentration; 1–2 orders of magnitude kinetic acceleration (picolyl vs. linear azide).

Enables live‑cell CuAAC with lower copper toxicity risk.

Class‑level validation from Uttamapinant et al. 2012.

Evidence Dimension	Fluorescence Stability pH Range
Target Compound Data	Stable from pH 4 to 10
Comparator Or Baseline	Fluorescein/FITC dyes (pKa ~6.4, significant quenching at pH <7)
Quantified Difference	Maintains >90% fluorescence intensity across full pH 4-10 range vs. >50% loss below pH 7 for fluorescein
Conditions	Aqueous buffer systems, in vitro

Why This Matters

This pH insensitivity ensures reliable and quantitative fluorescence measurements in diverse biological environments, eliminating the need for strict pH control during labeling and imaging, and preventing data artifacts from organelle acidification.

Emission Maxima: iFluor 430 & CF430 Comparison

A direct head-to-head comparison between the next-generation BP Fluor 430 Picolyl Azide and the conventional BP Fluor 430 Azide demonstrates that the picolyl variant allows for at least a tenfold reduction in copper catalyst concentration without any loss in labeling efficiency . This is achieved by the picolyl moiety chelating Cu(I) and increasing its effective concentration at the reaction site, thereby accelerating the CuAAC reaction rate .

Emission & Brightness

Cross-study comparable

Em 539 nm (BP Fluor 430) vs. 498 nm (iFluor 430/CF430); iFluor 430 ~8.5× brighter by ε×QY product.

Spectral identity to Alexa Fluor 430 vs. brightness trade‑off; may affect panel design.

Data from vendor datasheets; brightness factor ε × QY.

Evidence Dimension	Copper Catalyst Concentration Required for Equivalent Labeling Efficiency
Target Compound Data	Conventional BP Fluor 430 Azide: Baseline concentration [X]
Comparator Or Baseline	BP Fluor 430 Picolyl Azide: ≤0.1× [X]
Quantified Difference	≥10-fold reduction in copper concentration while maintaining equivalent labeling efficiency
Conditions	CuAAC click reaction; alkyne-tagged biomolecule detection

Why This Matters

Reducing copper concentration minimizes copper-induced cytotoxicity in live-cell experiments and reduces the potential for copper-mediated side reactions, making the picolyl variant particularly valuable for detecting low-abundance targets where signal amplification is critical.

pH Insensitivity vs. Fluorescein Probes

BP Fluor 430 Azide is validated for both copper-catalyzed click chemistry (CuAAC) with terminal alkynes and copper-free strain-promoted azide-alkyne cycloaddition (SPAAC) with strained cyclooctynes . This dual reactivity is not universally observed across all azide-functionalized dyes. For instance, some azide dyes are exclusively compatible with CuAAC, limiting their utility in copper-sensitive applications such as live-cell surface labeling or in vivo imaging where copper toxicity is a concern .

pH Stability

Class-level inference

pH 4–10 full fluorescence retention; fluorescein probes (FITC) lose >80% signal at pH 5.

Acidic compartment imaging without pH‑correction.

Fluorescein data from Lavis & Raines 2008.

Evidence Dimension	Compatibility with Click Chemistry Protocols
Target Compound Data	Compatible with both CuAAC and SPAAC
Comparator Or Baseline	Some generic azide dyes: Compatible with CuAAC only
Quantified Difference	Qualitative difference: dual vs. single chemistry compatibility
Conditions	In vitro labeling of alkyne- or cyclooctyne-modified biomolecules

Why This Matters

This dual compatibility provides experimental flexibility, allowing researchers to choose the optimal click chemistry protocol based on their specific biological system and copper sensitivity requirements, thereby avoiding the need to procure separate dye sets for different applications.

Dual CuAAC and SPAAC Reactivity

Vendor claims indicate that BP Fluor 430 Azide provides Alexa Fluor 430-comparable brightness and performance at a significantly lower cost . A direct price comparison for a 5 mg vial reveals a substantial cost differential: BP Fluor 430 Azide is listed at $1,050.00 , whereas Alexa Fluor 430 Azide (AF430 azide) is listed at $406.00 [1]. However, it is crucial to note that AF430 is a generic equivalent of the Thermo Fisher Scientific trademarked Alexa Fluor 430 dye, and the pricing for the original branded material may differ. The cost advantage of BP Fluor 430 is therefore contingent on the specific vendor and comparison reference point.

Dual Reactivity

Data to verify

Single azide enables both CuAAC (terminal alkynes) and SPAAC (DBCO/BCN) click chemistry.

Consolidates inventory for labs using both pathways.

SPAAC compatibility based on supplier specification.

Evidence Dimension	Cost per 5 mg Vial (USD)
Target Compound Data	$1,050.00
Comparator Or Baseline	Alexa Fluor 430 Azide (AF430 azide): $406.00
Quantified Difference	BP Fluor 430 Azide is approximately 2.6x more expensive than the generic AF430 azide comparator
Conditions	List prices from vendors (MedKoo for BP Fluor 430 Azide; GLPBio for AF430 azide), accessed April 2026

Why This Matters

While the absolute cost may be higher for some vendors, the performance equivalence to the industry-standard Alexa Fluor 430 dye justifies the procurement of BP Fluor 430 Azide for laboratories seeking a reliable, validated, and readily available green-fluorescent azide probe with documented compatibility in standard protocols.

• [1] GLP Bio. AF430 azide - Product Page. Cat# GK0461. View Source

BP Fluor 430 Azide Application Scenarios

Budget-Friendly Alexa Fluor 430 Flow Cytometry

BP Fluor 430 Azide is ideally suited for flow cytometry applications utilizing the 407 nm spectral line of a krypton laser or a 408 nm violet laser diode . Its pH-insensitive fluorescence ensures consistent signal intensity regardless of sample processing buffer variations, making it a reliable choice for high-throughput, quantitative cell analysis. The compound's compatibility with both CuAAC and SPAAC click chemistries allows for flexible conjugation strategies to antibodies, proteins, or small molecules.

Low-Copper Live-Cell CuAAC Labeling

For super-resolution microscopy techniques such as STORM, the photostability of BP Fluor 430 Azide is critical for acquiring the thousands of frames required for high-precision localization. Its spectral profile is compatible with common super-resolution microscope configurations , and the azide handle enables precise labeling of cellular targets of interest via click chemistry for nanoscale imaging.

Click Chemistry for Acidic Organelle Imaging

In experiments targeting low-abundance alkyne-modified biomolecules, the use of the next-generation BP Fluor 430 Picolyl Azide derivative is indicated . As established in Section 3, this derivative enables at least a tenfold reduction in copper catalyst concentration while maintaining labeling efficiency . This is particularly advantageous for live-cell experiments where copper toxicity is a limiting factor or when working with precious, limited-quantity samples requiring maximal signal amplification.

Single Fluorophore for Dual CuAAC/SPAAC Workflows

BP Fluor 430 Azide's validated reactivity with strained cyclooctynes via copper-free SPAAC click chemistry makes it a preferred reagent for labeling azide-modified biomolecules in copper-sensitive environments. This includes live-cell surface labeling, labeling of biomolecules in whole organisms (e.g., zebrafish, C. elegans), and any application where copper's cytotoxic effects would compromise biological integrity or experimental outcomes.

Application

Selection Property

Validation Focus

Multicolor flow cytometry research

Spectral identity to Alexa Fluor 430

Panel continuity without revalidation; filter set and compensation verification

Live‑cell CuAAC labeling

Picolyl azide copper‑chelating motif

Copper catalyst concentration optimization; live‑cell compatibility assessment

Acidic organelle imaging

pH‑insensitive fluorescence (pH 4–10)

Signal quantification in lysosomes/endosomes without pH correction

Dual‑click chemistry workflows

Intrinsic azide reactivity with alkyne and cyclooctyne

Inventory consolidation; spectral continuity across CuAAC and SPAAC protocols